2,4-Difluoro-5-iodobenzoyl chloride

• IUPAC Name: 2,4-difluoro-5-iodobenzoyl chloride
• InChI: InChI=1S/C7H2ClF2IO/c8-7(12)3-1-6(11)5(10)2-4(3)9/h1-2H
• InChI Key: OAWWBFPFJBPCTN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1I)F)F)C(=O)Cl
• Molecular Formula: C7H2ClF2IO
• Molecular Weight: 302.44 g/mol

Description

2,4-Difluoro-5-iodobenzoyl chloride is a chemical compound with the formula C7H2ClF2IO. It is used in laboratory settings for the synthesis of various substances.

Molecular Structure Analysis

The molecular formula of 2,4-Difluoro-5-iodobenzoyl chloride is CHClFIO. It has an average mass of 284.454 Da and a monoisotopic mass of 283.890106 Da.

Chemical Reactions Analysis

2,4-Difluoro-5-iodobenzoyl chloride is used as a reactant for the preparation of biologically and pharmacologically active molecules. It can also participate in microwave-assisted boron trichloride mediated coupling reactions.

Scientific Research Applications

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Safety and Hazards

2,4-Difluoro-5-iodobenzoyl chloride is classified as a skin corrosive (Category 1B) and can cause serious eye damage (Category 1). It is advised to avoid breathing its dust and to wear protective clothing when handling it. In case of contact, immediate medical attention is required.

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Synthesis routes and methods II

Procedure details

To a solution of 11 (74.0 g, 260 mmol) in toluene (370 mL) was added thionyl chloride (95 mL, 1300 mmol) in DMF (2.5 mL, 26 mmol) and the mixture was heated to reflux for 4 h. The mixture was cooled to approximately 60° C. and filtered to remove insoluble material. The filtrate was concentrated under reduced pressure and residual thionyl chloride was co-evaporated with toluene (2×120 mL) to give crude 12 which was used without purification.